N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide

• IUPAC Name: 2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C21H16N4O2/c1-14-6-4-7-15(12-14)19-24-21(27-25-19)18-10-3-2-9-17(18)20(26)23-16-8-5-11-22-13-16/h2-13H,1H3,(H,23,26)
• InChI Key: RPMORZCIHLOLSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CN=CC=C4
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol

Description

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide, also known as PTIO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide acts as a scavenger of NO, which is a signaling molecule involved in various physiological processes. N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide reacts with NO to form a stable nitroxide radical, thereby removing NO from the system. This mechanism of action has been used to study the role of NO in various physiological and pathological conditions.
Biochemical and Physiological Effects
N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to have various biochemical and physiological effects. In neuroscience, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to impair long-term potentiation, a cellular mechanism underlying learning and memory. In cardiovascular research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to increase blood pressure and impair blood vessel dilation. In cancer research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to inhibit cancer cell proliferation and metastasis.

Advantages and Limitations for Lab Experiments

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has several advantages for lab experiments, including its stability, ease of use, and specificity for NO. However, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide also has some limitations, such as its potential to react with other reactive oxygen and nitrogen species, which may complicate data interpretation.

Future Directions

There are several future directions for research on N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide. One direction is to study the effects of N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide on other physiological processes, such as immune function and inflammation. Another direction is to develop more specific and efficient NO scavengers based on the structure of N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide. Additionally, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide could be used as a tool for studying the role of NO in various diseases, such as Alzheimer's disease and cancer.
Conclusion
In conclusion, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its ability to scavenge NO has been used to study the role of NO in various physiological and pathological conditions. N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has several advantages for lab experiments, but also has some limitations. There are several future directions for research on N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide, including the study of its effects on other physiological processes and the development of more specific and efficient NO scavengers.

Synthesis Methods

The synthesis of N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide involves the reaction of 3-(m-tolyl)-1,2,4-oxadiazole-5-carboxylic acid with pyridine-3-amine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), followed by the reaction of the resulting intermediate with 4-fluorobenzoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been extensively studied for its potential applications in various fields, including neuroscience, cardiovascular research, and cancer research. In neuroscience, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been used as a nitric oxide (NO) scavenger to study the role of NO in synaptic plasticity, learning, and memory. In cardiovascular research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been used to study the effects of NO on blood vessel dilation and blood pressure regulation. In cancer research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been used to study the role of NO in cancer cell proliferation and metastasis.